Cas no 61621-51-0 (Benzoic acid, 2,4-dihydroxy-6-nonyl-, ethyl ester)

• Product name: Benzoic acid, 2,4-dihydroxy-6-nonyl-, ethyl ester
• CAS No: 61621-51-0
• MF: C₁₈H₂₈O₄
• MW: 308.41252
• CID: 472515
• PubChem ID: 53934223

Benzoic acid, 2,4-dihydroxy-6-nonyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2,4-dihydroxy-6-nonyl-, ethyl ester
• ethyl 2,4-dihydroxy-6-nonylbenzoate
• 61621-51-0
• DTXSID00707789
• SCHEMBL8402307

• Inchi： InChI=1S/C18H28O4/c1-3-5-6-7-8-9-10-11-14-12-15(19)13-16(20)17(14)18(21)22-4-2/h12-13,19-20H,3-11H2,1-2H3
• InChI Key： ITGFRDKLZDHXOE-UHFFFAOYSA-N
• SMILES： CCCCCCCCCC1=C(C(=CC(=C1)O)O)C(=O)OCC

Computed Properties

• Exact Mass: 308.19884
• Monoisotopic Mass: 308.199
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 11
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.8Ų
• XLogP3: 6.6

Experimental Properties

• PSA: 66.76

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters